Cas no 1891704-69-0 (1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid)

1-(2,3-Dihydroxyphenyl)cyclohexane-1-carboxylic acid is a synthetic organic compound featuring a cyclohexane ring substituted with a carboxylic acid group and a 2,3-dihydroxyphenyl moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of adjacent hydroxyl groups on the phenyl ring enhances its chelating properties, potentially useful in metal coordination chemistry. The cyclohexane backbone contributes to conformational stability, while the carboxylic acid functionality allows for further derivatization. Its balanced polarity and functional group arrangement make it suitable for applications requiring precise molecular design, such as ligand development or bioactive compound synthesis. The compound's defined stereochemistry, if applicable, may further refine its utility in asymmetric synthesis.

1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid structure

1891704-69-0 structure

Product name:1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid

CAS No:1891704-69-0

MF:C₁₃H₁₆O₄

MW:236.263744354248

CID:6614865

PubChem ID:117344541

1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid
- 1891704-69-0
- EN300-1765713
- Inchi： 1S/C13H16O4/c14-10-6-4-5-9(11(10)15)13(12(16)17)7-2-1-3-8-13/h4-6,14-15H,1-3,7-8H2,(H,16,17)
- InChI Key： PSUJASZDQULWPU-UHFFFAOYSA-N
- SMILES： OC(C1(C2C=CC=C(C=2O)O)CCCCC1)=O

Computed Properties

Exact Mass: 236.10485899g/mol
Monoisotopic Mass: 236.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.8Å²
XLogP3: 2.6

1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1765713-1.0g	1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid	1891704-69-0	1g	$928.0	2023-06-03
Enamine	EN300-1765713-2.5g	1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid	1891704-69-0	2.5g	$1819.0	2023-09-20
Enamine	EN300-1765713-5.0g	1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid	1891704-69-0	5g	$2692.0	2023-06-03
Enamine	EN300-1765713-0.05g	1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid	1891704-69-0	0.05g	$780.0	2023-09-20
Enamine	EN300-1765713-5g	1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid	1891704-69-0	5g	$2692.0	2023-09-20
Enamine	EN300-1765713-0.25g	1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid	1891704-69-0	0.25g	$855.0	2023-09-20
Enamine	EN300-1765713-0.5g	1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid	1891704-69-0	0.5g	$891.0	2023-09-20
Enamine	EN300-1765713-10.0g	1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid	1891704-69-0	10g	$3992.0	2023-06-03
Enamine	EN300-1765713-0.1g	1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid	1891704-69-0	0.1g	$817.0	2023-09-20
Enamine	EN300-1765713-1g	1-(2,3-dihydroxyphenyl)cyclohexane-1-carboxylic acid	1891704-69-0	1g	$928.0	2023-09-20